Cas no 1806845-79-3 (2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806845-79-3
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874229
• Update Time: 2025-06-13

2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-5-4(8(12,13)14)2(7(16)17)1-3(15-5)6(10)11/h1,6H,(H,16,17)
• InChI Key： MUHDVWLKMSMMQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C(C(=O)O)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806845-79-3) and Its Applications in Modern Chemical Biology

2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid, identified by its CAS number 1806845-79-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple fluorinated substituents, including chloro, difluoromethyl, and trifluoromethyl groups, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive agents.

The structural features of 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid contribute to its versatility in synthetic chemistry. The chloro substituent at the 2-position enhances reactivity, allowing for further functionalization via nucleophilic substitution reactions. Meanwhile, the difluoromethyl and trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties, such as metabolic stability and lipophilicity. These attributes make it an attractive building block for drug discovery efforts aimed at developing small-molecule inhibitors or modulators.

In recent years, fluorinated pyridines have been extensively studied due to their enhanced binding affinity and improved pharmacological profiles in drug candidates. For instance, the incorporation of fluorine atoms into bioactive molecules often leads to increased metabolic resistance, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. The compound 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid exemplifies this trend, as its fluorinated structure provides a robust framework for optimizing drug-like properties.

One of the most compelling applications of this compound lies in its utility as an intermediate in the synthesis of targeted therapeutics. Researchers have leveraged its reactive sites to develop novel inhibitors for various biological pathways. For example, studies have demonstrated its potential in generating potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance binding interactions with protein targets by increasing lipophilicity and reducing polar surface area.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in antiviral and antibacterial agents. The structural rigidity provided by the fused ring system and the electron-deficient nature of the fluorinated substituents contribute to strong molecular recognition with viral proteases or bacterial enzymes. This has spurred interest in exploring derivatives of 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid as lead compounds for developing next-generation antimicrobial drugs.

The synthetic methodologies for preparing this compound have also seen significant refinement. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient access to complex fluorinated pyridines. These advances not only streamline the production process but also allow for greater structural diversity when designing novel derivatives. The ability to modify specific functional groups while maintaining core pharmacophoric elements makes this compound a cornerstone in medicinal chemistry innovation.

The role of computational chemistry in optimizing derivatives of 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid cannot be overstated. Molecular modeling studies have been instrumental in predicting binding affinities and identifying optimal substitution patterns for enhancing biological activity. By integrating experimental data with computational insights, researchers can accelerate the discovery pipeline, reducing time-to-market for new therapeutic agents.

Furthermore, the environmental and regulatory considerations surrounding fluorinated compounds have driven innovation in green chemistry approaches. Efforts are underway to develop sustainable synthetic routes that minimize waste and hazardous byproducts while maintaining high yields. This aligns with broader industry goals to promote sustainable pharmaceutical manufacturing practices.

The future prospects for 2-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. Its unique structural features offer a rich palette for medicinal chemists to engineer molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve, so too will the applications of this versatile intermediate.